Cas no 204321-85-7 ((2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid
• CAS No: 204321-85-7
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• MDL: MFCD00673784
• CID: 878889
• PubChem ID: 2756136
• Update Time: 2025-10-22

(2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-benzoyl-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
• Fmoc-(2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid
• L-Proline, 1-benzoyl-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (4S)-
• DTXSID70373258
• CS-0357165
• BS-21888
• Fmoc-(2S,4S)-4-amino-1-benzoyl-pyrrolidine-2-carboxylicacid
• MFCD00673784
• AKOS025404019
• 204321-85-7
• L-Proline, 1-benzoyl-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (4S)- (9CI)
• SCHEMBL3725693
• E70975
• (2S,4S)-1-BENZOYL-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PYRROLIDINE-2-CARBOXYLIC ACID
• (2S,4S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-1-benzoylpyrrolidine-2-carboxylic acid
• (2S,4S)-1-benzoyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrrolidine-2-carboxylic acid
• (2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid

• MDL： MFCD00673784
• Inchi： 1S/C27H24N2O5/c30-25(17-8-2-1-3-9-17)29-15-18(14-24(29)26(31)32)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23-24H,14-16H2,(H,28,33)(H,31,32)/t18-,24-/m0/s1
• InChI Key： YTWZZGPYBGALGM-UUOWRZLLSA-N
• SMILES： O(C(N[C@@H]1CN(C(C2C=CC=CC=2)=O)[C@H](C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16900
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 99.43000
• LogP: 4.03530

(2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid (CAS No. 204321-85-7)

(2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid (CAS No. 204321-85-7) is a highly specialized chiral building block widely utilized in peptide synthesis and medicinal chemistry. This compound features an Fmoc-protected amino group and a benzoyl moiety, making it invaluable for solid-phase peptide synthesis (SPPS) and drug discovery. Its unique pyrrolidine backbone contributes to conformational rigidity, enhancing binding affinity in target biomolecules. Researchers frequently search for "Fmoc-protected amino acids" or "chiral pyrrolidine derivatives," reflecting its relevance in modern organic synthesis.

The growing demand for peptide-based therapeutics has amplified interest in this compound, particularly in the development of GPCR-targeting drugs and enzyme inhibitors. Its stereochemical purity (2S,4S configuration) ensures precise molecular interactions, a critical factor in structure-activity relationship (SAR) studies. Recent trends in "AI-driven drug design" and "fragment-based drug discovery" further highlight its utility as a scaffold for virtual screening libraries. The carboxylic acid functionality allows seamless integration into peptide chains via standard coupling reagents like HBTU or PyBOP.

From a synthetic perspective, 204321-85-7 serves as a key intermediate for constrained peptidomimetics, addressing challenges in oral bioavailability and metabolic stability. Its benzoyl group offers π-stacking opportunities, often exploited in protein-ligand docking simulations. Laboratories focusing on "peptide macrocyclization" or "conformational analysis" frequently incorporate this derivative due to its predictable ring puckering behavior. The compound’s compatibility with microwave-assisted peptide synthesis also aligns with green chemistry initiatives.

Analytical characterization of (2S,4S)-Fmoc-4-amino-1-benzoyl-pyrrolidine-2-carboxylic acid typically involves HPLC-MS and chiral stationary phases to verify enantiopurity—a top concern for researchers querying "HPLC methods for Fmoc-amino acids." Its stability under N-terminal deprotection conditions (e.g., piperidine/DMF) makes it ideal for automated synthesizers. Notably, the pyrrolidine-2-carboxylate core mimics proline-like turn structures, explaining its prevalence in secondary structure induction studies for antimicrobial peptides.

In the context of bioconjugation, this compound’s orthogonal protecting groups enable sequential modifications—a feature highlighted in searches for "click chemistry compatible amino acids." The pharmaceutical industry values its role in creating bicyclic peptide scaffolds, particularly for PD-1/PD-L1 inhibitors and proteolysis-targeting chimeras (PROTACs). Environmental considerations also drive interest in its biodegradable peptide linkages, aligning with sustainable drug development paradigms.

Emerging applications include its use in DNA-encoded libraries (DELs) and fluorescent peptide probes, addressing popular queries like "peptide-based biosensors." The 204321-85-7 CAS registry precisely documents its physicochemical properties (e.g., logP, hydrogen bond donors/acceptors), critical for QSAR modeling. As the field evolves toward personalized medicine, this compound’s versatility in generating tumor-targeting peptides positions it as a staple in oncological research pipelines.